Cas no 13608-74-7 (5-(3,4-dichlorophenyl)-1h-imidazole)
13608-74-7 structure
Product Name:5-(3,4-dichlorophenyl)-1h-imidazole
CAS No:13608-74-7
MF:C9H6Cl2N2
MW:213.063339710236
CID:1239788
PubChem ID:53439889
Update Time:2025-04-20
5-(3,4-dichlorophenyl)-1h-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-dichlorophenyl)-1H-imidazole
- 4-(3,4-DICHLORO-PHENYL)-1H-IMIDAZOLE
- 4(5)-(3',4'-Dichlorphenyl)-imidazol
- CTK8G8655
- 4-(3,4-dichloro-phenyl)-1(3)H-imidazole
- 13608-74-7
- EN300-1984315
- SCHEMBL12781980
- DTXSID60702215
- 4-(3,4-dichlorophenyl)-1h-imidazole
- 5-(3,4-dichlorophenyl)-1h-imidazole
-
- Inchi: 1S/C9H6Cl2N2/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H,(H,12,13)
- InChI Key: DDQLYDRGTMKLDJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1=CN=CN1)Cl
Computed Properties
- Exact Mass: 211.99100
- Monoisotopic Mass: 211.9908036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68000
- LogP: 3.38350
5-(3,4-dichlorophenyl)-1h-imidazole Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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